4-methyl-N-[2-(1-pyrrolidinylcarbonyl)phenyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-methyl-N-[2-(1-pyrrolidinylcarbonyl)phenyl]benzamide, commonly known as MPBD, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MPBD is a synthetic molecule that belongs to the class of benzamide derivatives. In
Mechanism of Action
The exact mechanism of action of MPBD is not fully understood. However, it is believed to exert its effects by modulating the activity of certain enzymes and receptors in the body. MPBD has been found to inhibit the activity of cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of inflammatory mediators. It has also been found to activate the peroxisome proliferator-activated receptor gamma (PPARγ), which plays a crucial role in regulating inflammation and metabolism.
Biochemical and Physiological Effects:
MPBD has been shown to exhibit potent anti-inflammatory and analgesic effects in various animal models. It has been found to reduce the levels of inflammatory mediators such as prostaglandins, cytokines, and chemokines. MPBD has also been found to reduce the expression of COX-2 and inducible nitric oxide synthase (iNOS), which are key enzymes involved in inflammation. In addition, MPBD has been found to improve glucose metabolism and lipid profile, making it a potential candidate for the treatment of metabolic disorders.
Advantages and Limitations for Lab Experiments
MPBD has several advantages for lab experiments. It is a synthetic molecule that can be easily synthesized in large quantities, making it readily available for research purposes. MPBD has also been found to exhibit potent and selective activity, making it a useful tool for studying the mechanisms of inflammation and cancer. However, the limitations of MPBD include its potential toxicity and lack of clinical data.
Future Directions
There are several future directions for the research on MPBD. One potential application is the development of new drugs for the treatment of pain and inflammation. MPBD has been found to exhibit potent anti-inflammatory and analgesic properties, making it a promising candidate for drug development. Another potential application is the development of new cancer therapies. MPBD has been found to exhibit significant anti-cancer activity, making it a potential candidate for the development of new cancer drugs. Further research is needed to fully understand the mechanism of action and potential applications of MPBD.
Synthesis Methods
MPBD can be synthesized using a multi-step process involving the reaction of 4-methylbenzoic acid with thionyl chloride, followed by the reaction with 2-(1-pyrrolidinylcarbonyl)phenylamine. The resulting product is then treated with acetic anhydride and pyridine to obtain MPBD.
Scientific Research Applications
MPBD has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit potent anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs for the treatment of pain and inflammation. MPBD has also been found to have significant anti-cancer activity, making it a potential candidate for cancer therapy.
properties
IUPAC Name |
4-methyl-N-[2-(pyrrolidine-1-carbonyl)phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O2/c1-14-8-10-15(11-9-14)18(22)20-17-7-3-2-6-16(17)19(23)21-12-4-5-13-21/h2-3,6-11H,4-5,12-13H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPJBOZSMAHAQBR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)N3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methyl-N~1~-[2-(1-pyrrolidinylcarbonyl)phenyl]benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.